Cas no 100367-56-4 (4-oxo-1,4-Dihydropyridine-3-carbonitrile)

• Product Name: 4-oxo-1,4-Dihydropyridine-3-carbonitrile
• CAS No: 100367-56-4
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD11046297
• CID: 124042
• PubChem ID: 3676692
• Update Time: 2024-11-04

4-oxo-1,4-Dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-dihydro-4-oxo-3-Pyridinecarbonitrile
• 3-Pyridinecarbonitrile,1,4-dihydro-4-oxo-
• 4-Oxo-1,4-dihydropyridine-3-carbonitrile
• 4-Oxo-1,4-dihydro-3-pyridinecarbonitrile
• EN300-6222118
• SB53515
• BCP33381
• ZSGWFOMHWZIAEW-UHFFFAOYSA-N
• AKOS006309976
• 89324-16-3
• A843127
• SCHEMBL13223327
• CS-0356768
• 4-hydroxy-3-cyanopyridine
• 4-oxo-1H-pyridine-3-carbonitrile
• 100367-56-4
• Nicotinonitrile, 1,4-dihydro-4-oxo- (6CI)
• J-515525
• CS-0147706
• AMY27777
• 4-hydroxy-nicotinonitrile
• SCHEMBL2928918
• SY024984
• Nicotinonitrile, 4-hydroxy- (7CI)
• AKOS005199083
• FT-0630045
• MFCD00955749
• MFCD11046297
• Z1198308056
• 4-HYDROXYPYRIDINE-3-CARBONITRILE
• Nicotinonitrile,4-hydroxy-(7ci)
• 4-Hydroxynicotinonitrile
• 4-Oxo-1 pound not4-dihydro-pyridine-3-carbonitrile
• A897466
• 4-oxo-1H-pyridine-3-carbonitrile;Nicotinonitrile, 4-hydroxy-
• 4-oxo-1,4-dihydro-pyridine-3-carbonitrile
• AS-37880
• MB01597
• DB-259222
• DB-078384
• SY259181
• 4-oxo-1,4-Dihydropyridine-3-carbonitrile

• MDL： MFCD11046297
• Inchi： 1S/C6H4N2O/c7-3-5-4-8-2-1-6(5)9/h1-2,4H,(H,8,9)
• InChI Key： ZSGWFOMHWZIAEW-UHFFFAOYSA-N
• SMILES： O=C1C=CNC=C1C#N

Computed Properties

• Exact Mass: 120.03200
• Monoisotopic Mass: 120.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 56.65000
• LogP: 0.24658